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Compound of Interest

Compound Name: Fmoc-OSu

Cat. No.: B557308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for N-(9-

Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu), a reagent widely used in peptide

synthesis and bioconjugation. Adherence to these guidelines is critical for ensuring laboratory

safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties
Fmoc-OSu is a white crystalline powder.[1] Its key physical and chemical properties are

summarized below.

Property Value References

CAS Number 82911-69-1 [2][3][4][5]

Molecular Formula C₁₉H₁₅NO₅ [2][3][5][6]

Molecular Weight 337.33 g/mol [1][2][3][5][6]

Melting Point 145-152 °C [3][6]

Solubility

Highly soluble in DMSO and

DMF. Limited solubility in

water.

[4][6][7]

Appearance Powder / Crystalline Solid [1][2][4]
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GHS Hazard and Precautionary Statements
Fmoc-OSu is classified as hazardous under the Globally Harmonized System (GHS). The

relevant hazard and precautionary statements are outlined below.

Hazard Statements
Code Statement References

H302 Harmful if swallowed. [2][3][5][8][9]

H317
May cause an allergic skin

reaction.
[2][3][5][8][9]

H319 Causes serious eye irritation. [5]

H332 Harmful if inhaled. [5]

H401 Toxic to aquatic life. [8]

H411
Toxic to aquatic life with long

lasting effects.
[2][3][8][9]

Precautionary Statements
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Code Statement References

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[5][8][9]

P264
Wash skin thoroughly after

handling.
[5][9]

P270
Do not eat, drink or smoke

when using this product.
[5]

P272

Contaminated work clothing

should not be allowed out of

the workplace.

[5]

P273
Avoid release to the

environment.
[2][3][5][8][9]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[2][3][5][8][9][10]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

[3][9]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.
[3][5][9]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]

P333 + P313
If skin irritation or rash occurs:

Get medical advice/attention.
[8]

Toxicity Data
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Type Value Species References

LD50 Oral > 200 mg/kg Rat [2]

Note: Data on skin corrosion/irritation, respiratory or skin sensitization, carcinogenicity, and

reproductive toxicity are largely unavailable.[2][8]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
A comprehensive PPE policy is the first line of defense against chemical exposure.[11][12]

Eye/Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or

chemical splash goggles.[2][11] A face shield may be necessary if there is a high risk of

splashing.[2][11]

Hand Protection: Use disposable nitrile gloves.[11] Always inspect gloves before use and

use a proper removal technique to avoid skin contact.[2]

Body Protection: A laboratory coat, closed-toe shoes, and long pants are mandatory to

protect skin and clothing.[11] For more significant handling procedures, a complete suit

protecting against chemicals may be required.[2]

Respiratory Protection: If engineering controls are insufficient to control dust, a NIOSH-

approved respirator (e.g., N95) should be used in accordance with a formal respiratory

protection program.[2][8][11]

Engineering Controls
Ventilation: Handle Fmoc-OSu in a chemical fume hood or a ventilated balance enclosure to

minimize dust inhalation.[2][5][11] Local exhaust ventilation is crucial where solids are

handled as powders.[5]

Handling and Storage
Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[2][4] Wash hands thoroughly after handling.[2][4]
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Storage: Store in a cool, dry, and well-ventilated place.[2][8] Keep the container tightly

closed.[2][8] Recommended storage temperature is between 2-8°C.[3][8] The material is

moisture-sensitive and should be stored under an inert gas like nitrogen.[3][8]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[5][8]

In Case of Skin Contact: Immediately wash the skin with soap and plenty of water.[5][8] If

irritation or a rash occurs, seek medical attention.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[5][8]

If Swallowed: Wash out the mouth with water if the person is conscious. Call a physician.[5]

[8]

Spill and Disposal Procedures
Spill Cleanup: For small spills, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for chemical waste.[2][11] Avoid creating dust.

[2][8] Prevent the product from entering drains.[2][8]

Disposal: Dispose of unused product and contaminated materials through a licensed

disposal company.[2] All waste disposal must comply with local, state, and federal

regulations.[5]

Visualized Workflows and Pathways
Chemical Structure of Fmoc-OSu
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Fmoc Group Succinimide Ester
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Chemical structure of Fmoc-OSu.

Click to download full resolution via product page

Caption: Chemical structure of Fmoc-OSu.
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Start: Receive Fmoc-OSu

Store at 2-8°C under inert gas

Prepare for use in fume hood

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and handle solid/solution

Perform experimental procedure

Spill Occurs

Decontaminate work area

Dispose of waste in
sealed, labeled containers

End: Procedure Complete

Follow spill cleanup protocol

Emergency

Click to download full resolution via product page

Caption: Recommended workflow for safely handling Fmoc-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

